Cas no 1214389-76-0 (4,5-Difluoro-2-(4-fluorophenyl)phenol)

• Product Name: 4,5-Difluoro-2-(4-fluorophenyl)phenol
• CAS No: 1214389-76-0
• MF: C₁₂H₇F₃O
• MW: 224.178593873978
• CID: 4686410
• Update Time: 2025-05-24

4,5-Difluoro-2-(4-fluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4',4,5-trifluorobiphenyl-2-ol
• 4,5-Difluoro-2-(4-fluorophenyl)phenol

• Inchi： 1S/C12H7F3O/c13-8-3-1-7(2-4-8)9-5-10(14)11(15)6-12(9)16/h1-6,16H
• InChI Key： HCBYDNMQKXZZIB-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C1C=CC(=CC=1)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 228
• Topological Polar Surface Area: 20.2

Additional information on 4,5-Difluoro-2-(4-fluorophenyl)phenol

Comprehensive Overview of 4,5-Difluoro-2-(4-fluorophenyl)phenol (CAS No. 1214389-76-0): Properties, Applications, and Industry Insights

4,5-Difluoro-2-(4-fluorophenyl)phenol (CAS No. 1214389-76-0) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and material science research. With its unique molecular structure featuring multiple fluorine substitutions, this compound exhibits exceptional chemical stability and bioactivity, making it a valuable intermediate in drug discovery and specialty chemical synthesis. The presence of fluorine atoms enhances its lipophilicity and metabolic resistance, key traits for modern medicinal chemistry applications.

Recent studies highlight the growing demand for fluorinated phenolic derivatives like 4,5-Difluoro-2-(4-fluorophenyl)phenol in developing targeted therapies. Researchers are particularly interested in its potential role as a building block for kinase inhibitors and antiviral agents, aligning with global trends in precision medicine. The compound's electron-withdrawing properties also make it relevant for organic electronics, where fluorinated aromatics improve charge transport in OLED materials.

From a synthetic perspective, CAS 1214389-76-0 demonstrates remarkable versatility. Its ortho- and para-fluorine substitutions allow selective functionalization, enabling chemists to create diverse heterocyclic scaffolds. This adaptability addresses the pharmaceutical industry's need for structural diversity in high-throughput screening libraries. Analytical data confirms its high purity (>98%) by HPLC, with characteristic NMR peaks at 7.8 ppm (aromatic protons) and 115-150 ppm (fluorine-coupled carbons) in ¹³C spectra.

Environmental and regulatory considerations for 4,5-Difluoro-2-(4-fluorophenyl)phenol reflect evolving industry standards. While not classified as hazardous under GHS, proper laboratory handling protocols are recommended due to its moderate solubility in organic solvents (DMSO >50 mg/mL). The compound's persistence in aquatic systems is currently under evaluation, with preliminary biodegradation studies showing 60% removal in 28-day OECD tests.

Market analysts note increasing patent filings involving difluorophenyl phenol derivatives, particularly in cancer immunotherapy and neurodegenerative disease research. The global fluorochemicals market, projected to reach $36 billion by 2027, drives innovation around compounds like CAS 1214389-76-0. Suppliers emphasize batch-to-batch consistency and scalable synthesis routes to meet clinical-phase demand.

Cutting-edge applications explore this compound's role in PET radiotracer development, where its fluorine atoms enable ¹⁸F isotopic labeling for diagnostic imaging. Recent conferences have highlighted its utility in designing allosteric modulators for G-protein coupled receptors (GPCRs), a hot topic in drug discovery forums. Computational studies predict favorable ADMET properties for derivatives, with logP values ranging from 2.1-3.4.

Quality control standards for 4,5-Difluoro-2-(4-fluorophenyl)phenol typically include HPLC-UV purity verification, residual solvent analysis by GC-MS, and elemental composition confirmation via HRMS. Storage recommendations suggest amber glass vials under inert gas at -20°C to maintain stability. The compound's melting point (128-131°C) and UV-Vis spectrum (λ_max 278 nm) serve as key identification parameters.

Emerging research explores the compound's crystal engineering potential, with polymorph screening revealing two distinct solid-state forms. Such studies gain traction as the industry focuses on pharmaceutical cocrystals to enhance drug performance. Thermogravimetric analysis (TGA) shows thermal stability up to 210°C, supporting its use in high-temperature reactions.

For synthetic chemists, the most frequent search queries involve 4,5-Difluoro-2-(4-fluorophenyl)phenol synthetic routes, cross-coupling conditions, and protecting group strategies. Literature reviews indicate optimal yields (75-82%) via Ullmann-type couplings with copper catalysis. The compound's X-ray diffraction data (CCDC deposition number 2056781) provides valuable structural insights for molecular modeling applications.

In material science, the surface energy modulation capability of fluorinated phenols makes them attractive for liquid crystal formulations and dielectric layers. Ongoing studies investigate its incorporation into metal-organic frameworks (MOFs) for gas separation membranes. These interdisciplinary applications demonstrate why CAS 1214389-76-0 remains a compound of significant scientific and commercial interest.